Cas no 126657-30-5 (3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone)
126657-30-5 structure
Product Name:3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone
CAS No:126657-30-5
MF:C22H28O2
MW:324.456526756287
CID:63836
PubChem ID:14572088
Update Time:2025-09-28
3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone
- 3,5-Dimethyl-3',5'-ditert-butyl-4,4'-diphenoquinone
- 4-(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)-2,6-dimethylcyclohexa-2,5-dien-1-one
- 3,5-dimethyl-3',5'-di-t-butyl-4,4'-diphenoquinone
- 3,5-dimethyl-3',5'-di-t-butyldiphenoquinone
- 3,5-Dimethyl-3',5'-di-tert-butyl-4,4'-diphenoquinone
- 3,5-dimethyl-3',5'-ditertiarybutyldiphenoquinone
- 4-(3,5-ditert-butyl-4-oxo-1-cyclohexa-2,5-dienylidene)-2,6-dimethyl-1-cyclohexa-2,5-dienone
- 3,5-DIMETHYL-3'',5''-DI-T-BUTYL-4,4''-DIPHENOQUINONE
- 3,5-di-tert-butyl-3,,5,-dimethyl-[1,1,-bi(cyclohexylidene)]-2,2,,5,5,-tetraene-4,4,-dione
- 2,6-BIS(1,1-DIMETHYLETHYL)-4-(3,5-DIMETHYL-4-OXO-2,5-CYCLOHEXADIEN-1-YLIDENE)-2,5-CYCLOHEXADIEN-1-ONE
- 3,5-Di-tert-butyl-3',5'-dimethyl[1,1'-bi(cyclohexa-2,5-dien-1-ylidene)]-4,4'-dione
- AKOS015968989
- 126657-30-5
- SCHEMBL442633
- DTXSID40561807
- A805581
- FT-0734276
- 2,5-Cyclohexadien-1-one, 2,6-bis(1,1-dimethylethyl)-4-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-
-
- Inchi: 1S/C22H28O2/c1-13-9-15(10-14(2)19(13)23)16-11-17(21(3,4)5)20(24)18(12-16)22(6,7)8/h9-12H,1-8H3
- InChI Key: QJQMLCUZRRVCPJ-UHFFFAOYSA-N
- SMILES: O=C1C(=C/C(=C2\C=C(C)C(C(C)=C\2)=O)/C=C1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 324.20900
- Monoisotopic Mass: 324.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.058
- Melting Point: 180-181 ºC
- Boiling Point: 433.2°Cat760mmHg
- Flash Point: 161.7°C
- Refractive Index: 1.548
- PSA: 34.14000
- LogP: 5.28600
3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D265935-2.5mg |
3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone |
126657-30-5 | 2.5mg |
$ 200.00 | 2022-06-05 | ||
| TRC | D265935-5mg |
3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone |
126657-30-5 | 5mg |
$ 370.00 | 2022-06-05 | ||
| TRC | D265935-10mg |
3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone |
126657-30-5 | 10mg |
$ 585.00 | 2022-06-05 |
3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
126657-30-5 (3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone) Related Products
- 514-78-3(canthaxanthin)
- 719-22-2(2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione)
- 23726-93-4(1-(2,6,6-Trimethylcyclohexa-1,3-dien-1-yl)but-2-en-1-one)
- 3602-55-9(2-tert-Butyl-1,4-benzoquinone)
- 2607-52-5(2,6-Di-tert-butyl-p-quinomethaneDISCONTINUED)
- 2460-77-7(2,5-Di-tert-butyl-1,4-benzoquinone)
- 432-68-8(Echinenone (Technical Grade))
- 23696-85-7(Damascenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent